4-{2-[(2,3-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride

• IUPAC Name: 4-[2-[(2,3-dimethoxyphenyl)methylamino]ethyl]benzenesulfonamide;hydrochloride
• InChI: InChI=1S/C17H22N2O4S.ClH/c1-22-16-5-3-4-14(17(16)23-2)12-19-11-10-13-6-8-15(9-7-13)24(18,20)21;/h3-9,19H,10-12H2,1-2H3,(H2,18,20,21);1H
• InChI Key: WDCBMRHAJWQVTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNCCC2=CC=C(C=C2)S(=O)(=O)N.Cl
• Molecular Formula: C17H23ClN2O4S
• Molecular Weight: 386.9 g/mol

Description

4-{2-[(2,3-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride, also known as DBS HCl, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. DBS HCl is a sulfonamide derivative that has been synthesized using various methods, with the aim of understanding its mechanism of action and its biochemical and physiological effects.

Scientific Research Applications

4-{2-[(2,3-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride HCl has been extensively studied for its potential applications in drug development. It has been shown to exhibit anticancer, antiviral, and antibacterial properties. This compound HCl has been used as a lead compound in the development of new drugs for the treatment of cancer, viral infections, and bacterial infections. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 4-{2-[(2,3-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride HCl is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. This compound HCl has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many cancer cells. It has also been shown to inhibit the activity of HIV-1 integrase, which is an enzyme involved in the replication of the HIV virus.
Biochemical and Physiological Effects:
This compound HCl has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and replication of viruses and bacteria. This compound HCl has been shown to have a low toxicity profile, making it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

4-{2-[(2,3-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride HCl has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized using standard laboratory techniques. It has a low toxicity profile, making it safe for use in cell culture and animal studies. However, this compound HCl has some limitations for use in lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its efficacy in some applications.

Future Directions

There are several future directions for research on 4-{2-[(2,3-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride HCl. One direction is to further investigate its mechanism of action and its effects on cellular processes. Another direction is to explore its potential use in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further research is needed to optimize its synthesis method and improve its solubility and efficacy for use in drug development.

Synthesis Methods

4-{2-[(2,3-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride HCl is synthesized using a multistep process that involves the reaction of various chemical compounds. The synthesis method involves the reaction of 2,3-dimethoxybenzaldehyde with ethylenediamine to form 2-(2,3-dimethoxybenzylamino)ethylamine. This compound is then reacted with benzenesulfonyl chloride to form 4-{2-[(2,3-dimethoxybenzyl)amino]ethyl}benzenesulfonamide. The final product, this compound HCl, is obtained by reacting this compound with hydrochloric acid.